Cas no 2680536-92-7 (3-(aminomethyl)-5-chloropyridin-2-amine dihydrochloride)

• Product Name: 3-(aminomethyl)-5-chloropyridin-2-amine dihydrochloride
• CAS No: 2680536-92-7
• MF: C₆H₁₀Cl₃N₃
• MW: 230.522697925568
• MDL: MFCD34183270
• CID: 5645493
• PubChem ID: 165908519
• Update Time: 2025-05-21

3-(aminomethyl)-5-chloropyridin-2-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanamine, 2-amino-5-chloro-, hydrochloride (1:2)
• 3-(aminomethyl)-5-chloropyridin-2-amine dihydrochloride

• MDL： MFCD34183270
• Inchi： 1S/C6H8ClN3.2ClH/c7-5-1-4(2-8)6(9)10-3-5;;/h1,3H,2,8H2,(H2,9,10);2*1H
• InChI Key： PKJIRTFFASEGGU-UHFFFAOYSA-N
• SMILES： C1(N)=NC=C(Cl)C=C1CN.[H]Cl.[H]Cl

Additional information on 3-(aminomethyl)-5-chloropyridin-2-amine dihydrochloride

3-(Aminomethyl)-5-chloropyridin-2-amine Dihydrochloride: A Comprehensive Overview

3-(Aminomethyl)-5-chloropyridin-2-amine dihydrochloride, with the CAS number 2680536-92-7, is a versatile compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, often referred to as Compound A in research contexts, is characterized by its unique structural features and diverse applications. The molecule consists of a pyridine ring substituted with an aminomethyl group at position 3, a chlorine atom at position 5, and an amine group at position 2. These functional groups confer the compound with remarkable chemical reactivity and biological activity.

The synthesis of 3-(Aminomethyl)-5-chloropyridin-2-amine dihydrochloride typically involves multi-step organic reactions, including nucleophilic substitutions and reductions. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Researchers have explored various solvent systems and catalysts to optimize the reaction conditions, making the synthesis more environmentally friendly and cost-effective.

In terms of physical properties, this compound exhibits a melting point of approximately 180°C and is soluble in polar solvents such as water and methanol. Its solubility characteristics make it suitable for applications in drug delivery systems, where controlled release profiles are desired. The compound's stability under various pH conditions has also been extensively studied, revealing its potential for use in pharmaceutical formulations.

The biological activity of 3-(Aminomethyl)-5-chloropyridin-2-amine dihydrochloride has been a focal point of recent research. Studies have demonstrated its ability to inhibit certain enzymes, such as tyrosinase and acetylcholinesterase, which are implicated in conditions like melanogenesis and neurodegenerative diseases. Preclinical trials have shown promising results in reducing oxidative stress and inflammation in cellular models, suggesting its potential as a therapeutic agent.

Beyond its biological applications, this compound has found utility in materials science. Its ability to act as a coordinating agent in metalloporphyrin complexes has led to its use in catalytic processes for organic transformations. Recent breakthroughs have highlighted its role in asymmetric catalysis, where it facilitates the formation of enantioselective products with high efficiency.

In conclusion, 3-(Aminomethyl)-5-chloropyridin-2-amine dihydrochloride is a multifaceted compound with significant potential across various scientific domains. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a valuable tool for researchers and industry professionals alike.